Cas no 1805310-74-0 (2-Bromo-4-(difluoromethyl)-3-(fluoromethyl)pyridine)

• Product Name: 2-Bromo-4-(difluoromethyl)-3-(fluoromethyl)pyridine
• CAS No: 1805310-74-0
• MF: C₇H₅BrF₃N
• MW: 240.020511388779
• CID: 4812203
• Update Time: 2025-07-17

2-Bromo-4-(difluoromethyl)-3-(fluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(difluoromethyl)-3-(fluoromethyl)pyridine

• Inchi： 1S/C7H5BrF3N/c8-6-5(3-9)4(7(10)11)1-2-12-6/h1-2,7H,3H2
• InChI Key： CFGIBWGRIDVNNP-UHFFFAOYSA-N
• SMILES： BrC1C(CF)=C(C=CN=1)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9

Additional information on 2-Bromo-4-(difluoromethyl)-3-(fluoromethyl)pyridine

Comprehensive Overview of 2-Bromo-4-(difluoromethyl)-3-(fluoromethyl)pyridine (CAS No. 1805310-74-0)

2-Bromo-4-(difluoromethyl)-3-(fluoromethyl)pyridine (CAS No. 1805310-74-0) is a highly specialized halogenated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and fluoromethyl substitutions, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a bromine atom at the 2-position, enhances its reactivity in cross-coupling reactions, making it invaluable for drug discovery and material science applications.

In recent years, the demand for fluorinated pyridines like 2-Bromo-4-(difluoromethyl)-3-(fluoromethyl)pyridine has surged due to their role in developing next-generation therapeutics. Researchers are particularly interested in its potential to modulate enzyme inhibition and receptor binding, which aligns with the growing focus on precision medicine. The compound’s lipophilicity and metabolic stability, attributed to its fluorine atoms, make it a preferred choice for optimizing pharmacokinetic properties in drug candidates.

From an industrial perspective, CAS No. 1805310-74-0 is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressure to reduce environmental impact, chemists are exploring efficient catalytic methods to incorporate this compound into eco-friendly processes. Its compatibility with transition-metal catalysis and photocatalysis has been highlighted in recent publications, addressing the industry’s shift toward energy-efficient methodologies.

The versatility of 2-Bromo-4-(difluoromethyl)-3-(fluoromethyl)pyridine extends to agrochemical innovation, where its structural motifs are leveraged to design crop protection agents. The difluoromethyl group is known to enhance the bioavailability of pesticides, while the bromine substituent facilitates further functionalization. This dual functionality positions the compound as a cornerstone in developing resistance-breaking formulations, a hot topic in agricultural biotechnology.

Analytical challenges associated with CAS No. 1805310-74-0, such as chromatographic separation and spectroscopic characterization, have spurred advancements in analytical chemistry techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) are routinely employed to ensure purity and structural integrity, reflecting the compound’s importance in quality control protocols. These methodologies are frequently searched by professionals seeking best practices for handling high-value intermediates.

In summary, 2-Bromo-4-(difluoromethyl)-3-(fluoromethyl)pyridine (CAS No. 1805310-74-0) exemplifies the intersection of chemical innovation and industrial applicability. Its relevance to drug development, sustainable chemistry, and agrochemical research ensures its continued prominence in scientific discourse. As the field evolves, this compound is poised to play a pivotal role in addressing global health and sustainability challenges.